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Compound of Interest

Compound Name: 2,2-Dichloropropanoyl chloride

CAS No.: 26073-26-7

Cat. No.: B1593599 Get Quote

Precision in Nomenclature, Synthesis, and Pharmaceutical Applications

Executive Summary
2,2-Dichloropropanoyl chloride (CAS: 26073-26-7) is a specialized acyl chloride intermediate

critical to the synthesis of halogenated agrochemicals and specific pharmaceutical impurities.

[1][2] Unlike its mono-chlorinated analog (2-chloropropanoyl chloride), the geminal dichloro

substitution at the

-position imparts unique steric and electronic properties, significantly altering its reactivity
profile in nucleophilic acyl substitutions.

This guide addresses a common failure point in process chemistry: the ambiguity of

nomenclature. Due to the coexistence of IUPAC, Chemical Abstracts Service (CAS), and

legacy common names, this compound is frequently misidentified in procurement and database

mining. This document provides a definitive synonym mapping, synthetic utility analysis, and

rigorous handling protocols for drug development professionals.

Chemical Identity & Synonym Mapping
In high-throughput screening and regulatory filing, semantic precision is non-negotiable. The

following table consolidates valid identifiers for 2,2-Dichloropropanoyl chloride.

Table 1: Definitive Nomenclature & Identifiers
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Category Primary Identifier Technical Context

IUPAC Name 2,2-Dichloropropanoyl chloride
The systematic standard for

regulatory documentation.

CAS Number 26073-26-7

Unique numerical identifier;

use this for exact database

matches.

Common Name 2,2-Dichloropropionyl chloride
Widely used in legacy literature

and supplier catalogs.

Acid Parent Dalapon chloride
Derived from Dalapon (2,2-

dichloropropionic acid).

Pharma Ref Prilocaine Impurity 18
Critical designation for impurity

profiling in local anesthetics.

Structural Formula
Geminal dichloro motif at

-carbon.

The "Mono vs. Di" Hazard
Critical Warning: Researchers frequently confuse this compound with 2-Chloropropanoyl

chloride (CAS 7623-09-8).

2,2-Dichloro (CAS 26073-26-7): Geminal substitution; higher steric bulk; precursor to

Dalapon derivatives.

2-Chloro (CAS 7623-09-8): Single substitution; chiral center (if pure); precursor to standard

propionates.

Impact: Substituting the mono-chloro for the di-chloro variant will result in failed synthesis

(incorrect oxidation state) or regulatory non-compliance (impurity threshold violations).

Synthetic Utility & Reaction Mechanisms
The utility of 2,2-Dichloropropanoyl chloride lies in its function as an electrophilic "warhead."

The acyl chloride moiety is highly susceptible to nucleophilic attack, while the
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-dichloro group exerts a strong inductive effect (

), increasing the electrophilicity of the carbonyl carbon compared to non-halogenated analogs.

Core Reactivity Profile
Esterification: Reacts with alcohols to form 2,2-dichloropropionates (e.g., Methyl 2,2-

dichloropropionate).

Amidation: Reacts with amines to form

-dichloroamides. This is the pathway relevant to Prilocaine impurity synthesis, where the
dichloro-analog mimics the active pharmaceutical ingredient (API) structure but alters
metabolic stability.

Friedel-Crafts Acylation: Acts as an acylating agent for aromatic rings in the presence of

Lewis acids (

).

Visualization of Synthetic Pathways
The following diagram illustrates the synthesis of the chloride from its parent acid and its

subsequent divergence into key derivatives.
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Figure 1: Synthetic Flow of 2,2-Dichloropropanoyl Chloride.Transformation from Dalapon

acid to reactive chloride, branching into ester and amide synthesis pathways.[3][4][5][6]

Handling & Safety Protocol (SOP)
As a volatile acyl chloride, this compound presents dual hazards: corrosivity (skin/eye damage)

and inhalation toxicity (hydrolysis releases HCl gas).

Engineering Controls
Atmosphere: Handle strictly under inert gas (Nitrogen or Argon). Moisture in the air triggers

immediate hydrolysis:

Containment: Use a functional fume hood with a face velocity > 0.5 m/s.

Quenching: Do NOT pour water directly onto the neat chemical.[7] Quench spills with solid

sodium bicarbonate (

) or pour the chemical slowly into a large volume of ice-water/alkali mixture.

Storage Stability
Temperature: Store at

to minimize thermal decomposition.

Container: Teflon-lined caps are mandatory. Corrosive HCl vapors will degrade standard

rubber septa, leading to contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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